Cas no 59447-06-2 (1-Bromo-2-chloro-4,5-difluorobenzene)

• Product Name: 1-Bromo-2-chloro-4,5-difluorobenzene
• CAS No: 59447-06-2
• MF: C₆H₂BrClF₂
• MW: 227.433887004852
• MDL: MFCD00142586
• CID: 366334
• PubChem ID: 2773255
• Update Time: 2025-06-28

1-Bromo-2-chloro-4,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-chloro-4,5-difluorobenzene
• 1-Bromo-2-chloro-4,5-difluoro-benzene
• Benzene,1-bromo-2-chloro-4,5-difluoro-
• 1-Bromo-2-chloro-4.5-difluorobenzene
• PC8715
• MFCD00142586
• FS-5577
• SCHEMBL1759465
• OKGLKEDYKFGKOW-UHFFFAOYSA-N
• CS-0157841
• 1-bromo-2-chloro-3,4-difluoro-benzene
• A832326
• Bromo-2-chloro-4,5-difluoro-benzene
• EN300-1915018
• Benzene, 1-bromo-2-chloro-4,5-difluoro-
• AKOS022171796
• 2-Chloro-4,5-difluorobromobenzene
• DTXSID80378310
• AB91645
• 59447-06-2
• E76239
• FT-0741076

• MDL： MFCD00142586
• Inchi： 1S/C6H2BrClF2/c7-3-1-5(9)6(10)2-4(3)8/h1-2H
• InChI Key： OKGLKEDYKFGKOW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1Cl)F)F

Computed Properties

• Exact Mass: 225.90000
• Monoisotopic Mass: 225.9
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.805
• Boiling Point: 197.1°C at 760 mmHg
• Flash Point: 73°C
• Refractive Index: 1.528
• PSA: 0.00000
• LogP: 3.38070

1-Bromo-2-chloro-4,5-difluorobenzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Bromo-2-chloro-4,5-difluorobenzene

Introduction to 1-Bromo-2-chloro-4,5-difluorobenzene (CAS No. 59447-06-2)

1-Bromo-2-chloro-4,5-difluorobenzene (CAS No. 59447-06-2) is a versatile organic compound with a unique combination of halogen substituents. This compound has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science due to its distinctive chemical properties and potential applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and recent research advancements involving 1-Bromo-2-chloro-4,5-difluorobenzene.

The molecular formula of 1-Bromo-2-chloro-4,5-difluorobenzene is C₆H₂BrClF₂. The presence of bromine, chlorine, and fluorine atoms in the aromatic ring imparts a range of interesting properties to this compound. The bromine atom can serve as a versatile leaving group in various substitution reactions, while the chlorine and fluorine atoms contribute to the compound's electronic and steric effects. These features make 1-Bromo-2-chloro-4,5-difluorobenzene an attractive starting material for the synthesis of more complex molecules.

The synthesis of 1-Bromo-2-chloro-4,5-difluorobenzene can be achieved through several methods. One common approach involves the sequential halogenation of benzene or its derivatives. For instance, starting from 1-bromobenzene, sequential chlorination and fluorination reactions can be performed to introduce the chlorine and fluorine atoms at the desired positions. Another method involves the direct halogenation of 1-bromonaphthalene followed by dehydrohalogenation to form the desired product. These synthetic routes have been optimized to achieve high yields and purity levels, making 1-Bromo-2-chloro-4,5-difluorobenzene readily available for various applications.

In terms of physical properties, 1-Bromo-2-chloro-4,5-difluorobenzene is a colorless liquid with a boiling point of approximately 160°C at atmospheric pressure. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. The compound's melting point is around -30°C, making it suitable for use in a wide range of temperatures. These physical properties are crucial for its handling and storage in laboratory settings.

The chemical reactivity of 1-Bromo-2-chloro-4,5-difluorobenzene is influenced by its electronic structure. The presence of electron-withdrawing groups (Cl and F) on the aromatic ring enhances its electrophilic nature, making it more reactive towards nucleophilic substitution reactions. This property has been exploited in various synthetic transformations to produce a wide array of functionalized aromatic compounds. For example, recent studies have demonstrated the use of 1-Bromo-2-chloro-4,5-difluorobenzene as a key intermediate in the synthesis of novel pharmaceuticals and agrochemicals.

In the field of pharmaceutical research, 1-Bromo-2-chloro-4,5-difluorobenzene has shown promise as a building block for the development of new drugs. Its unique combination of halogen substituents allows for fine-tuning of pharmacological properties such as solubility, metabolic stability, and target binding affinity. Recent studies have focused on using this compound as a scaffold for designing small molecules that can modulate specific biological targets. For instance, researchers have synthesized derivatives of 1-Bromo-2-chloro-4,5-difluorobenzene that exhibit potent anti-cancer activity by targeting key enzymes involved in tumor growth.

Beyond pharmaceutical applications, 1-Bromo-2-chloro-4,5-difluorobenzene has also found utility in materials science. Its ability to undergo controlled polymerization reactions has led to the development of novel polymers with unique properties such as high thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composites. Additionally, the compound's reactivity has been harnessed in the synthesis of functionalized graphene derivatives and other two-dimensional materials with enhanced electronic properties.

The environmental impact of 1-Bromo-2-chloro-4,5-difluorobenzene is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Researchers are actively exploring greener synthetic methods to produce this compound with reduced environmental footprint.

In conclusion, 1-Bromo-2-chloro-4,5-difluorobenzene (CAS No. 59447-06-2) is a valuable organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique combination of halogen substituents endows it with versatile chemical properties that make it an attractive starting material for various synthetic transformations. Ongoing research continues to uncover new uses for this compound, further highlighting its significance in modern chemistry.